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Compound of Interest

Compound Name: 4-Bromo-3-iodobenzoic acid

Cat. No.: B079514

An In-depth Technical Guide to the Safety and Handling of 4-Bromo-3-iodobenzoic Acid

This technical guide provides comprehensive safety and handling information for 4-Bromo-3-
iodobenzoic acid, intended for researchers, scientists, and professionals in drug development.
The following sections detail the compound's properties, associated hazards, and
recommended safety protocols.

Chemical and Physical Properties

4-Bromo-3-iodobenzoic acid is a solid organic compound.[1] Key physical and chemical data
are summarized below.
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Property Value

CAS Number 42860-06-0

Molecular Formula C7H4BrlOz

Molecular Weight 326.91 g/mol

Appearance Solid

Purity 97%

nChi INChl=1S/C7H4Brl02/c8-5-2-1-4(7(10)11)3-
6(5)9/h1-3H,(H,10,11)

InChl Key VRRRMWPFDXNFBX-UHFFFAOYSA-N

Solubility Very slightly soluble (0.27 g/L at 25°C)

pKa (Predicted) 3.62+0.10

Hazard Identification and Classification

While a comprehensive GHS classification for 4-Bromo-3-iodobenzoic acid is not readily

available, data from structurally similar compounds such as 3-Bromo-4-iodobenzoic acid and 4-

Bromobenzoic acid suggest the following potential hazards[2][3]:

Hazard Statement

GHS Classification

H302: Harmful if swallowed

Acute toxicity, Oral (Category 4)

H315: Causes skin irritation

Skin irritation (Category 2)

H319: Causes serious eye irritation

Eye irritation (Category 2)

H335: May cause respiratory irritation

Specific target organ toxicity - single exposure

(Category 3), Respiratory system

Signal Word: Warning[2][3]

First-Aid Measures

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b079514?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.echemi.com/sds/3-bromo-4-iodobenzoic-acid-pd180727110376.html
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.echemi.com/sds/3-bromo-4-iodobenzoic-acid-pd180727110376.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Immediate medical attention is crucial in case of exposure. The following are recommended
first-aid procedures based on data for similar compounds|[2][4][5]:

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ o
contaminated clothing and shoes. If irritation

persists, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Handling and Storage

Proper handling and storage are essential to minimize exposure and maintain the integrity of
the compound.

Handling

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2]

[4]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2]

o Respiratory Protection: Avoid breathing dust. If dust is generated, use a NIOSH-approved
respirator.[2]

o Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[2]

Storage

e Store in a cool, dry, and well-ventilated place.[5]

o Keep the container tightly closed.[5]

o Store away from incompatible materials such as strong oxidizing agents.[5]
Accidental Release Measures

In the event of a spill, follow these procedures:

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 4.1. Avoid breathing dust and contact with the substance.[2]

» Environmental Precautions: Prevent the material from entering drains or waterways.[2]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, closed container for disposal.[2]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Offer surplus
and non-recyclable solutions to a licensed disposal company.[2]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key workflows and logical relationships for the safe handling of
4-Bromo-3-iodobenzoic acid.
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General Handling Workflow for 4-Bromo-3-iodobenzoic Acid

Preparation Personal Protective Equipment (PPE)

Ensure proper ventilation AWear appropriate PPE
Handling in Fume Hood

Collect waste\Clean work area

Waste Disposal Decontamination

First-Aid Response Logic

Exposure Event

Move to Fresh Air Wash with Soap & Water w @
irritation persists '

Seek Immediate
Medical Attention

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b079514?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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